Segetalin A Trifluoroacetic Acid Salt
Segetalin A Trifluoroacetic Acid Salt
Brand Name:
Vulcanchem
CAS No.:
161875-97-4
VCID:
VC0030495
InChI:
InChI=1S/C31H43N7O6/c1-16(2)25-30(43)35-22(13-19-14-32-21-10-7-6-9-20(19)21)28(41)34-18(5)27(40)33-15-24(39)36-26(17(3)4)31(44)38-12-8-11-23(38)29(42)37-25/h6-7,9-10,14,16-18,22-23,25-26,32H,8,11-13,15H2,1-5H3,(H,33,40)(H,34,41)(H,35,43)(H,36,39)(H,37,42)/t18-,22-,23-,25-,26-/m0/s1
SMILES:
CC1C(=O)NCC(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)N1)CC3=CNC4=CC=CC=C43)C(C)C)C(C)C
Molecular Formula:
C31H43N7O6
Molecular Weight:
609.7 g/mol
Segetalin A Trifluoroacetic Acid Salt
CAS No.: 161875-97-4
Reference Standards
VCID: VC0030495
Molecular Formula: C31H43N7O6
Molecular Weight: 609.7 g/mol
| CAS No. | 161875-97-4 |
|---|---|
| Product Name | Segetalin A Trifluoroacetic Acid Salt |
| Molecular Formula | C31H43N7O6 |
| Molecular Weight | 609.7 g/mol |
| IUPAC Name | (3S,9S,12S,15S,18S)-12-(1H-indol-3-ylmethyl)-9-methyl-3,15-di(propan-2-yl)-1,4,7,10,13,16-hexazabicyclo[16.3.0]henicosane-2,5,8,11,14,17-hexone |
| Standard InChI | InChI=1S/C31H43N7O6/c1-16(2)25-30(43)35-22(13-19-14-32-21-10-7-6-9-20(19)21)28(41)34-18(5)27(40)33-15-24(39)36-26(17(3)4)31(44)38-12-8-11-23(38)29(42)37-25/h6-7,9-10,14,16-18,22-23,25-26,32H,8,11-13,15H2,1-5H3,(H,33,40)(H,34,41)(H,35,43)(H,36,39)(H,37,42)/t18-,22-,23-,25-,26-/m0/s1 |
| Standard InChIKey | YVUZOKYOUUCVBV-WJTDBPPMSA-N |
| Isomeric SMILES | C[C@H]1C(=O)NCC(=O)N[C@H](C(=O)N2CCC[C@H]2C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)CC3=CNC4=CC=CC=C43)C(C)C)C(C)C |
| SMILES | CC1C(=O)NCC(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)N1)CC3=CNC4=CC=CC=C43)C(C)C)C(C)C |
| Canonical SMILES | CC1C(=O)NCC(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)N1)CC3=CNC4=CC=CC=C43)C(C)C)C(C)C |
| Synonyms | Cyclo(L-alanylglycyl-L-valyl-L-prolyl-L-valyl-L-tryptophyl) Trifluoroacetic Acid Salt; Vaccarin D Trifluoroacetic Acid Salt; |
| PubChem Compound | 10483858 |
| Last Modified | Nov 11 2021 |
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